Cas no 25409-22-7 (4-hexenoic acid, 3-hydroxy-3,5-dimethyl-, ethyl ester)

• Product name: 4-hexenoic acid, 3-hydroxy-3,5-dimethyl-, ethyl ester
• CAS No: 25409-22-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1422852

4-hexenoic acid, 3-hydroxy-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-hexenoic acid, 3-hydroxy-3,5-dimethyl-, ethyl ester
• Ethyl 3-hydroxy-3,5-dimethylhex-4-enoate
• LogP

• Inchi： 1S/C10H18O3/c1-5-13-9(11)7-10(4,12)6-8(2)3/h6,12H,5,7H2,1-4H3
• InChI Key： LDUXTCDENYRWFT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(O)(C)/C=C(/C)\C

Computed Properties

• Exact Mass: 186.12564

Experimental Properties

• Density: 0.973 g/cm3(Temp: 21.5 °C)
• Boiling Point: 102 °C(Press: 15 Torr)
• PSA: 46.53
• pka: 14.11±0.29(Predicted)